Cas no 1461709-28-3 (tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate)

• Product Name: tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate
• CAS No: 1461709-28-3
• MF: C₁₆H₂₇N₃O₃
• MW: 309.40388417244
• CID: 4601119
• PubChem ID: 75480689
• Update Time: 2025-05-20

tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate
• 1H-Azepine-1-carboxylic acid, hexahydro-2-[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H27N3O3/c1-11(2)14-17-13(18-22-14)12-9-7-6-8-10-19(12)15(20)21-16(3,4)5/h11-12H,6-10H2,1-5H3
• InChI Key： PRVHOQRNAFZMQL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCCC1C1N=C(C(C)C)ON=1

Additional information on tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate

Research Brief on tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate (CAS: 1461709-28-3)

The compound tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate (CAS: 1461709-28-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate, which include a 1,2,4-oxadiazole ring and an azepane moiety. These structural elements are known to contribute to the compound's stability and bioactivity, making it a promising candidate for further investigation. The compound has been synthesized using advanced organic chemistry techniques, with a focus on optimizing yield and purity.

In vitro and in vivo studies have demonstrated that tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate exhibits notable biological activity, particularly in the modulation of specific enzymatic pathways. Preliminary results suggest that the compound may have potential as a therapeutic agent for conditions such as inflammatory diseases and certain types of cancer. However, further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in clinical settings.

The pharmacokinetic properties of tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate have also been investigated, with studies indicating favorable absorption and distribution profiles. These findings support the compound's potential for oral administration, which is a critical factor in its development as a drug candidate. Additionally, computational modeling has been employed to predict the compound's interactions with target proteins, providing valuable insights for future drug design efforts.

Despite these promising results, challenges remain in the development of tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in subsequent studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and to advance the compound through the drug development pipeline.

In conclusion, tert-butyl 2-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]azepane-1-carboxylate represents a promising avenue for research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. Continued research efforts will be crucial to fully realize its therapeutic potential and to translate these findings into clinical applications.